Cas no 2680781-29-5 (benzyl N-(7-hydroxyheptan-2-yl)carbamate)

• Product Name: benzyl N-(7-hydroxyheptan-2-yl)carbamate
• CAS No: 2680781-29-5
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• MDL: MFCD32850029
• CID: 5648615
• PubChem ID: 165938560
• Update Time: 2025-07-20

benzyl N-(7-hydroxyheptan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(7-hydroxyheptan-2-yl)carbamate
• 2680781-29-5
• EN300-28282216

• MDL： MFCD32850029
• Inchi： 1S/C15H23NO3/c1-13(8-4-3-7-11-17)16-15(18)19-12-14-9-5-2-6-10-14/h2,5-6,9-10,13,17H,3-4,7-8,11-12H2,1H3,(H,16,18)
• InChI Key： INWMUVNPSWXBPI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)CCCCCO)=O

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(7-hydroxyheptan-2-yl)carbamate

Exploring Benzyl N-(7-hydroxyheptan-2-yl)carbamate (CAS No. 2680781-29-5): A Comprehensive Guide

In the realm of organic chemistry and pharmaceutical intermediates, benzyl N-(7-hydroxyheptan-2-yl)carbamate (CAS No. 2680781-29-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in research circles for its hydroxyheptyl and carbamate functionalities, serves as a versatile building block in synthetic chemistry. Its molecular framework combines a benzyl group with a 7-hydroxyheptan-2-yl chain, making it a subject of interest for drug discovery and material science.

Recent trends in AI-driven drug design and green chemistry have highlighted the importance of compounds like benzyl N-(7-hydroxyheptan-2-yl)carbamate. Researchers are increasingly exploring its role in sustainable synthesis and biodegradable materials, aligning with global demands for eco-friendly alternatives. Questions such as "How does CAS 2680781-29-5 contribute to peptide modification?" or "What are the solubility properties of hydroxyheptyl carbamates?" frequently appear in scientific forums, reflecting its relevance.

The carbamate moiety in this compound is particularly noteworthy, as it is a common feature in prodrug strategies and enzyme inhibitors. Its benzyl-protected alcohol group further enhances stability during synthetic transformations, a feature highly valued in multistep organic synthesis. Analytical techniques like HPLC and NMR are typically employed to characterize its purity, a topic often searched by quality control professionals.

From a commercial perspective, benzyl N-(7-hydroxyheptan-2-yl)carbamate is cataloged by major chemical suppliers under its CAS registry number 2680781-29-5, with specifications focusing on ≥95% purity and storage conditions. Its applications span cosmetic formulations (as a mild surfactant precursor) and pharmaceutical intermediates, though regulatory compliance varies by region. Notably, its low toxicity profile makes it a candidate for biocompatible polymers—a hot topic in biomedical engineering.

In conclusion, CAS 2680781-29-5 represents a compelling case study in functionalized carbamates. As industries prioritize molecular diversity and sustainable chemistry, this compound’s dual hydrophilic-lipophilic character positions it as a valuable asset for future innovations. Ongoing research may unlock further utilities in drug delivery systems or smart materials, answering the growing online queries about its "structure-activity relationships" and "industrial-scale synthesis methods."